5-[(2-Methoxypropanoylamino)methyl]furan-2-carboxylic acid

• IUPAC Name: 5-[(2-methoxypropanoylamino)methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C10H13NO5/c1-6(15-2)9(12)11-5-7-3-4-8(16-7)10(13)14/h3-4,6H,5H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key: PWNRNFVIFNDUTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=C(O1)C(=O)O)OC
• Molecular Formula: C10H13NO5
• Molecular Weight: 227.21 g/mol

Description

5-[(2-Methoxypropanoylamino)methyl]furan-2-carboxylic acid is an organic compound that belongs to the class of furan derivatives This compound is characterized by a furan ring substituted with a carboxylic acid group and a methoxypropanoylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Methoxypropanoylamino)methyl]furan-2-carboxylic acid typically involves the reaction of furan-2-carboxylic acid with 2-methoxypropanoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out under anhydrous conditions and at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to optimize yield and efficiency. The reaction conditions are carefully monitored, and purification steps such as recrystallization or chromatography are employed to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

5-[(2-Methoxypropanoylamino)methyl]furan-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid.

Reduction: The carboxylic acid group can be reduced to form the corresponding alcohol.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Furan-2,5-dicarboxylic acid.

Reduction: 5-[(2-Methoxypropanoylamino)methyl]furan-2-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-[(2-Methoxypropanoylamino)methyl]furan-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-[(2-Methoxypropanoylamino)methyl]furan-2-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Furan-2-carboxylic acid: A simpler derivative with a carboxylic acid group attached to the furan ring.

5-Methoxyfuran-2-carboxylic acid: A derivative with a methoxy group attached to the furan ring.

2-Methoxypropanoic acid: A related compound with a methoxy group and a carboxylic acid group.

Uniqueness

5-[(2-Methoxypropanoylamino)methyl]furan-2-carboxylic acid is unique due to the presence of both a furan ring and a methoxypropanoylamino group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.